N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzene-1-sulfonamide

• IUPAC Name: 3,4-dimethoxy-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H19N3O6S2/c1-27-17-9-7-15(12-18(17)28-2)30(25,26)22-14-6-4-5-13(11-14)16-8-10-19(21-20-16)29(3,23)24/h4-12,22H,1-3H3
• InChI Key: WILCPBMSFKWFFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)S(=O)(=O)C)OC
• Molecular Formula: C19H19N3O6S2
• Molecular Weight: 449.5 g/mol
• CAS No.: 1005303-83-2

Description

N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzene-1-sulfonamide is a useful research compound. Its molecular formula is C19H19N3O6S2 and its molecular weight is 449.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyridazinone Derivatives as Selective Cyclooxygenase Inhibitors

Pyridazinone compounds, like 3,4-dimethoxy-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide, have been recognized for their potent and selective inhibitory activity against cyclooxygenase-2 (COX-2) enzymes. These compounds demonstrate significant anti-inflammatory potency, making them potential candidates for treating pain and inflammation associated with conditions like arthritis. ABT-963, a compound closely related to pyridazinones, has shown promising results in reducing prostaglandin production, edema, and nociception in animal models, indicating a high degree of COX-2 selectivity and gastric safety (Asif, 2016).

Antioxidant Capacity Assessment

Pyridazinone derivatives have been implicated in antioxidant capacity assays, like the ABTS/PP decolorization assay. These compounds might interact with radical cations such as ABTS•+, suggesting their potential role in antioxidative processes. However, the specificity and relevance of these interactions require further elucidation, indicating a need for more comprehensive studies to understand the role of these compounds in antioxidant capacity assays (Ilyasov et al., 2020).

Enzyme Inhibition and Metabolism

Compounds like 3,4-dimethoxy-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide may play a role in inhibiting certain cytochrome P450 isoforms, crucial for drug metabolism. Understanding the selectivity and potency of these inhibitors is paramount in predicting drug-drug interactions and ensuring safe pharmacotherapy. While specific studies on 3,4-dimethoxy-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide are not available, research on similar compounds provides a foundation for understanding how these compounds may influence drug metabolism and pharmacokinetics (Khojasteh et al., 2011).